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Compound of Interest

Compound Name: Phenyl chlorodithioformate

Cat. No.: B102121 Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount, especially when handling reactive chemical compounds. Phenyl
chlorodithioformate, a valuable reagent in organic synthesis, demands such vigilance due to

its hazardous nature. This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe management of this

chemical within a laboratory setting.

Phenyl chlorodithioformate is classified as a combustible, corrosive hazardous material that

is harmful if swallowed and causes severe skin burns and eye damage.[1] Proper disposal is

not merely a recommendation but a critical component of laboratory safety and environmental

responsibility.

Immediate Safety and Handling
Before commencing any procedure involving phenyl chlorodithioformate, ensure that all

personnel are equipped with the appropriate Personal Protective Equipment (PPE). This

includes, but is not limited to, faceshields, chemical-resistant gloves, goggles, and a respirator

with a suitable filter (e.g., type ABEK (EN14387)).[1] All handling of this substance should be

conducted within a properly functioning chemical fume hood to mitigate the risk of inhalation.

Step-by-Step Disposal Protocol
The primary and most critical step in the disposal of phenyl chlorodithioformate is to engage

a licensed and qualified hazardous waste disposal company. Due to its reactivity and the
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hazardous byproducts that can be generated, on-site treatment without the proper expertise

and equipment is strongly discouraged.

Step 1: Collection and Storage of Waste

Segregation: Phenyl chlorodithioformate waste must be collected in a dedicated, properly

labeled, and sealed container. Do not mix it with other chemical waste streams to prevent

unforeseen and dangerous reactions.

Container Integrity: Use a container that is compatible with corrosive materials. The

container must be kept tightly closed to prevent the ingress of moisture, which can lead to

hydrolysis and the release of hazardous vapors.

Labeling: Clearly label the waste container with "Hazardous Waste: Phenyl
Chlorodithioformate," along with the appropriate hazard symbols (corrosive, toxic).

Storage Location: Store the sealed waste container in a cool, dry, and well-ventilated area

designated for hazardous waste, away from incompatible materials such as strong bases,

amines, and oxidizing agents.

Step 2: Arranging for Professional Disposal

Contact a Licensed Vendor: Identify and contact a certified hazardous waste disposal

company in your area. Provide them with the Safety Data Sheet (SDS) for phenyl
chlorodithioformate to ensure they are equipped to handle this specific chemical.

Follow Vendor Instructions: Adhere strictly to the packaging and transportation guidelines

provided by the disposal company.

Step 3: Approved Disposal Method

Incineration: The recommended method for the ultimate disposal of phenyl
chlorodithioformate is combustion in a chemical incinerator equipped with an afterburner

and a scrubber system.[2] This ensures the complete destruction of the compound and the

safe management of any hazardous combustion byproducts, such as sulfur oxides and

hydrogen chloride.
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Spill Management
In the event of a spill, the area should be evacuated of all non-essential personnel. The

cleanup should only be performed by trained individuals wearing the appropriate PPE.

Containment: For a large spill, create a bund to contain the liquid.

Absorption: Absorb the spilled material using a suitable inert absorbent, such as dry sand,

earth, or vermiculite. Do not use combustible materials.

Collection: Carefully collect the absorbed material using spark-proof tools and place it in a

sealed, labeled container for hazardous waste.

Decontamination: Decontaminate the spill area with a suitable solution, and collect the

decontamination materials as hazardous waste.

Quantitative Data Summary
Property Value Reference

CAS Number 16911-89-0 [1]

Molecular Formula C₇H₅ClS₂ [1]

Molecular Weight 188.70 g/mol [1]

Hazard Codes

H302 (Harmful if swallowed),

H314 (Causes severe skin

burns and eye damage)

[1]

Storage Class
8A (Combustible corrosive

hazardous materials)
[1]

Flash Point 113 °C (235.4 °F) - closed cup [1]

Density 1.331 g/mL at 25 °C [1]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of phenyl
chlorodithioformate.
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of phenyl
chlorodithioformate.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of

phenyl chlorodithioformate, protecting personnel and the environment. Always consult your

institution's specific safety guidelines and the most current Safety Data Sheet before handling

any hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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